Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate

• Molecular Formula: C20H21FN2O4
• Molecular Weight: 372.4 g/mol
• IUPAC Name: ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C20H21FN2O4/c1-2-27-20(25)17-13-16(6-7-18(17)23-8-10-26-11-9-23)22-19(24)14-4-3-5-15(21)12-14/h3-7,12-13H,2,8-11H2,1H3,(H,22,24)
• InChI Key: HDQFDUGDYWHLLU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)F)N3CCOCC3

Description

Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate, also known as EF-24, is a synthetic chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of curcumin analogs, which are synthetic compounds derived from the natural compound curcumin found in turmeric. EF-24 has been found to exhibit potent anti-cancer, anti-inflammatory, and anti-oxidant properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The anti-cancer activity of Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate is thought to be mediated by its ability to target multiple signaling pathways involved in cancer cell growth and survival. Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has also been found to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. In addition, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to induce the expression of the tumor suppressor protein p53, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and physiological effects:
Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to exhibit a range of biochemical and physiological effects. In cancer cells, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to induce apoptosis, inhibit cell proliferation, and inhibit the migration and invasion of cancer cells. In addition, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases. Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has also been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has also been extensively studied for its pharmacological properties, making it a well-characterized compound for experimental use. However, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has some limitations for lab experiments. It is a relatively complex compound that requires specialized equipment and expertise for synthesis. In addition, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has limited solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has several potential future directions for research. One potential direction is the development of Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate as a therapeutic agent for cancer and other diseases. Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has shown promising preclinical results in animal models, and further research is needed to evaluate its safety and efficacy in humans. Another potential direction is the development of Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate derivatives with improved pharmacological properties, such as increased solubility and bioavailability. Finally, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate could be used as a tool compound for the study of signaling pathways involved in cancer and other diseases.

Synthesis Methods

Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate can be synthesized using a multi-step process involving the reaction of various chemical intermediates. The first step involves the reaction of 3-fluorobenzoyl chloride with morpholine to form 3-fluorobenzoyl morpholine. This intermediate is then reacted with ethyl 2-bromo-5-formylbenzoate to form Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate. The synthesis process has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer. Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to induce apoptosis, inhibit cell proliferation, and inhibit the migration and invasion of cancer cells. In addition, Ethyl 5-[(3-fluorobenzoyl)amino]-2-morpholin-4-ylbenzoate has been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.